![molecular formula C15H17N3O3S B4401426 4-[(ethylsulfonyl)amino]-N-(3-pyridinylmethyl)benzamide](/img/structure/B4401426.png)
4-[(ethylsulfonyl)amino]-N-(3-pyridinylmethyl)benzamide
Overview
Description
4-[(ethylsulfonyl)amino]-N-(3-pyridinylmethyl)benzamide, also known as GSK-J4, is a small molecule inhibitor that targets the histone demethylase JMJD3. This compound has gained significant attention in the scientific community due to its potential in epigenetic research.
Mechanism of Action
4-[(ethylsulfonyl)amino]-N-(3-pyridinylmethyl)benzamide works by binding to the active site of JMJD3, preventing it from demethylating histones. Histone demethylation is a crucial step in the regulation of gene expression, and by inhibiting this process, this compound can alter the epigenetic landscape of cells. This can lead to changes in gene expression, which can have significant physiological effects.
Biochemical and physiological effects:
This compound has been shown to have significant effects on various physiological processes. Studies have shown that this compound can inhibit the growth of cancer cells by altering the expression of genes involved in cell proliferation. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines. These effects make this compound a promising candidate for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(ethylsulfonyl)amino]-N-(3-pyridinylmethyl)benzamide in lab experiments is its specificity for JMJD3. This allows researchers to selectively inhibit the activity of JMJD3 without affecting other histone demethylases. Additionally, this compound is a small molecule inhibitor, which makes it easy to administer and study. However, one of the limitations of using this compound is its potential off-target effects. While this compound is specific for JMJD3, it may also affect other cellular processes, leading to unintended effects.
Future Directions
There are several future directions for the study of 4-[(ethylsulfonyl)amino]-N-(3-pyridinylmethyl)benzamide. One potential direction is the development of more potent and specific inhibitors of JMJD3. Additionally, further studies are needed to fully understand the physiological effects of this compound and its potential for the treatment of various diseases. Finally, the development of new methods for the administration of this compound could lead to its use in clinical settings.
Scientific Research Applications
4-[(ethylsulfonyl)amino]-N-(3-pyridinylmethyl)benzamide has been extensively studied for its potential in epigenetic research. The compound has been shown to inhibit the activity of JMJD3, which is a histone demethylase that plays a crucial role in regulating gene expression. By inhibiting JMJD3, this compound can alter the epigenetic landscape of cells, leading to changes in gene expression.
properties
IUPAC Name |
4-(ethylsulfonylamino)-N-(pyridin-3-ylmethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S/c1-2-22(20,21)18-14-7-5-13(6-8-14)15(19)17-11-12-4-3-9-16-10-12/h3-10,18H,2,11H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYHSYVYEOILELX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NCC2=CN=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.